Cas no 1949815-74-0 (1-(1,3,5-Trimethyl-1H-pyrazol-4-yl)piperazine dihydrochloride)

• Product Name: 1-(1,3,5-Trimethyl-1H-pyrazol-4-yl)piperazine dihydrochloride
• CAS No: 1949815-74-0
• MF: C₁₀H₂₀Cl₂N₄
• MW: 267.198599815369
• MDL: MFCD30004072
• CID: 5043167
• Update Time: 2025-10-23

1-(1,3,5-Trimethyl-1H-pyrazol-4-yl)piperazine dihydrochloride Chemical and Physical Properties

Names and Identifiers

• 1-(1,3,5-trimethyl-1H-pyrazol-4-yl)piperazine dihydrochloride
• 1-(1,3,5-trimethylpyrazol-4-yl)piperazine;dihydrochloride
• 1-(1,3,5-Trimethyl-1H-pyrazol-4-yl)piperazine dihydrochloride

• MDL： MFCD30004072
• Inchi： 1S/C10H18N4.2ClH/c1-8-10(9(2)13(3)12-8)14-6-4-11-5-7-14;;/h11H,4-7H2,1-3H3;2*1H
• InChI Key： UBOZXTGSPJQBKZ-UHFFFAOYSA-N
• SMILES： Cl.Cl.N1(C2C(C)=NN(C)C=2C)CCNCC1

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 191
• Topological Polar Surface Area: 33.1

Additional information on 1-(1,3,5-Trimethyl-1H-pyrazol-4-yl)piperazine dihydrochloride

Comprehensive Overview of 1-(1,3,5-Trimethyl-1H-pyrazol-4-yl)piperazine dihydrochloride (CAS No. 1949815-74-0)

1-(1,3,5-Trimethyl-1H-pyrazol-4-yl)piperazine dihydrochloride (CAS No. 1949815-74-0) is a specialized chemical compound gaining attention in pharmaceutical and biochemical research. This piperazine derivative, characterized by its trimethylpyrazole moiety, is widely studied for its potential applications in drug discovery and medicinal chemistry. The compound's unique structure, combining a piperazine ring with a 1,3,5-trimethylpyrazole group, makes it a valuable intermediate for synthesizing novel bioactive molecules.

Recent trends in scientific literature highlight the growing interest in heterocyclic compounds like 1-(1,3,5-Trimethyl-1H-pyrazol-4-yl)piperazine dihydrochloride. Researchers are exploring its role in modulating protein-protein interactions, particularly in central nervous system (CNS) targets. The dihydrochloride salt form enhances solubility, a critical factor for in vitro and in vivo studies. This aligns with current industry demands for drug-like properties early in the discovery pipeline.

The synthesis of CAS 1949815-74-0 typically involves multi-step organic reactions, with emphasis on regioselective methylation of the pyrazole ring. Analytical characterization includes NMR spectroscopy (1H and 13C), mass spectrometry, and HPLC purity analysis. These quality control measures ensure batch-to-batch reproducibility, addressing a key concern in preclinical research materials.

From a therapeutic perspective, the piperazine-pyrazole hybrid structure shows promise in addressing current challenges in neurological disorders research. Its molecular framework allows for diverse modifications, making it a versatile scaffold for structure-activity relationship (SAR) studies. This is particularly relevant given the rising global focus on neurodegenerative diseases and the need for novel pharmacological approaches.

In the context of green chemistry initiatives, recent publications discuss optimized synthetic routes for 1-(1,3,5-Trimethyl-1H-pyrazol-4-yl)piperazine dihydrochloride that reduce organic solvent use and improve atom economy. These advancements respond to the pharmaceutical industry's push toward sustainable manufacturing practices while maintaining high chemical purity standards.

The compound's physicochemical properties, including its logP value and water solubility, make it suitable for various formulation development studies. These characteristics are frequently queried in drug design databases, reflecting the compound's relevance in lead optimization workflows. Computational chemistry studies suggest favorable molecular docking potential with several biological targets of therapeutic interest.

Quality specifications for CAS 1949815-74-0 typically require ≥95% purity by HPLC analysis, with strict limits on residual solvents and heavy metals. These standards align with Good Manufacturing Practice (GMP) guidelines for research compounds. Storage recommendations generally suggest 2-8°C under inert atmosphere to maintain stability, a common query among laboratory personnel handling this material.

Emerging applications include investigation of the compound's pharmacokinetic profile in animal models, particularly its blood-brain barrier permeability. These studies address frequently searched topics in ADME research (Absorption, Distribution, Metabolism, Excretion). The dihydrochloride salt form demonstrates improved oral bioavailability compared to free base forms in preliminary studies.

From a commercial perspective, 1-(1,3,5-Trimethyl-1H-pyrazol-4-yl)piperazine dihydrochloride is available in research quantities from specialty chemical suppliers. Current market trends show increasing demand for such building blocks in fragment-based drug discovery programs. The compound's structural complexity and drug-like character make it particularly valuable for high-throughput screening libraries.

Safety data sheets indicate standard laboratory precautions for handling CAS 1949815-74-0, including use of personal protective equipment (PPE) and proper ventilation. These precautions reflect general best practices for handling fine chemicals in research settings, a topic of consistent interest in laboratory safety forums.

Future research directions may explore the compound's utility in developing allosteric modulators for various receptors, a hot topic in drug discovery circles. The trimethylpyrazole moiety's potential for selective target engagement makes it particularly interesting for designing next-generation therapeutics with improved target specificity.

In summary, 1-(1,3,5-Trimethyl-1H-pyrazol-4-yl)piperazine dihydrochloride represents a sophisticated chemical tool with multiple applications in modern pharmaceutical research. Its combination of favorable physicochemical properties, synthetic accessibility, and biological relevance positions it as a compound of continuing interest in medicinal chemistry and drug development pipelines worldwide.